Cas no 42385-89-7 ([4-[3-oxo-3-(2,4,6-triacetyloxyphenyl)propyl]phenyl] Acetate)
42385-89-7 structure
Product Name:[4-[3-oxo-3-(2,4,6-triacetyloxyphenyl)propyl]phenyl] Acetate
CAS No:42385-89-7
MF:C23H22O9
MW:442.415387630463
CID:1515014
PubChem ID:247512
Update Time:2025-04-21
[4-[3-oxo-3-(2,4,6-triacetyloxyphenyl)propyl]phenyl] Acetate Chemical and Physical Properties
Names and Identifiers
-
- [4-[3-oxo-3-(2,4,6-triacetyloxyphenyl)propyl]phenyl] Acetate
- 3-(4-acetoxy-phenyl)-1-(2,4,6-triacetoxy-phenyl)-propan-1-one
- AC1Q623U
- AC1L6KFH
- AR-1E9444
- 3-(4-Acetoxy-phenyl)-1-(2,4,6-triacetoxy-phenyl)-propan-1-on
- AG-K-29912
- CTK4I6158
- NSC62342
- 3,5-bis(acetyloxy)-2-{3-[4-(acetyloxy)phenyl]propanoyl}phenyl acetate
- phloretin triacetate
- 3-(4-acetoxy-phenyl)-1-(2,4,6-triacetoxy-phenyl)-propan-1-one; AC1Q623U; AC1L6KFH; AR-1E9444; 3-(4-Acetoxy-phenyl)-1-(2,4,6-triacetoxy-phenyl)-propan-1-on; AG-K-29912; CTK4I6158; NSC62342; 3,5-bis(acetyloxy)-2-{3-[4-(acetyloxy)phenyl]propanoyl}phenyl acetate; phloretin triacetate;
- NSC-62342
- 42385-89-7
- DTXSID30289604
-
- Inchi: 1S/C23H22O9/c1-13(24)29-18-8-5-17(6-9-18)7-10-20(28)23-21(31-15(3)26)11-19(30-14(2)25)12-22(23)32-16(4)27/h5-6,8-9,11-12H,7,10H2,1-4H3
- InChI Key: OUTPMVGHRKAIEB-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=C(C=C(C=1C(CCC1C=CC(=CC=1)OC(C)=O)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 442.12636
- Monoisotopic Mass: 442.12638228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 122.27
- LogP: 3.20330
[4-[3-oxo-3-(2,4,6-triacetyloxyphenyl)propyl]phenyl] Acetate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
42385-89-7 ([4-[3-oxo-3-(2,4,6-triacetyloxyphenyl)propyl]phenyl] Acetate) Related Products
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